Cas no 465539-23-5 (1,4-Benzenediol, 2-(2,3-dihydroxy-3-methylbutyl)- (9CI))

• Product Name: 1,4-Benzenediol, 2-(2,3-dihydroxy-3-methylbutyl)- (9CI)
• CAS No: 465539-23-5
• Molecular Formula: C₁₁H₁₆O₄
• Molecular Weight: 212.24234
• CID: 1017100
• PubChem ID: 9837238

1,4-Benzenediol, 2-(2,3-dihydroxy-3-methylbutyl)- (9CI) Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(2,3-dihydroxy-3-methylbutyl)- (9CI)
• DB-267565
• CHEMBL444672
• BDBM50407368
• 1,4-BENZENEDIOL, 2-(2,3-DIHYDROXY-3-METHYLBUTYL)-
• AKOS027407706
• PD129147
• 465539-23-5
• F 11334A1
• 171812-79-6
• F-11334-A1

• InChIKey： VYXPSMUFCGRWJC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16O4/c1-11(2,15)10(14)6-7-5-8(12)3-4-9(7)13/h3-5,10,12-15H,6H2,1-2H3
• SMILES： CC(C)(C(CC1=C(C=CC(=C1)O)O)O)O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 212.10485899g/mol
• Heavy Atom Count: 15
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones